Cas no 173167-33-4 (Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate)

Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate structure
173167-33-4 structure
Product Name:Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate
CAS No:173167-33-4
MF:C6H8N4O4
MW:200.15212059021
CID:3079240
PubChem ID:135469020
Update Time:2025-04-21

Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetate
    • AKOS000672349
    • QBNIAZPZUDIHHU-UHFFFAOYSA-N
    • BAS 06330862
    • ethyl 2-(5-nitro-1H-1,2,4-triazol-3-yl)acetate
    • ethyl (3-nitro-1{H}-1,2,4-triazol-5-yl)acetate
    • CS-0336855
    • 173167-33-4
    • Inchi: 1S/C6H8N4O4/c1-2-14-5(11)3-4-7-6(9-8-4)10(12)13/h2-3H2,1H3,(H,7,8,9)
    • InChI Key: QBNIAZPZUDIHHU-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1=NNC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 200.05455475Da
  • Monoisotopic Mass: 200.05455475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 114Ų

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